Cas no 77278-84-3 (Tert-butyl 4-(4-(benzyloxy)benzyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(4-(benzyloxy)benzyl)piperazine-1-carboxylate
• CAS No: 77278-84-3
• MF: C₂₃H₃₀N₂O₃
• MW: 382.495906352997
• MDL: MFCD32067737
• CID: 4716884
• Update Time: 2025-05-25

Tert-butyl 4-(4-(benzyloxy)benzyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-(benzyloxy)benzyl)piperazine-1-carboxylate
• tert-butyl 4-[(4-phenylmethoxyphenyl)methyl]piperazine-1-carboxylate
• Tert-butyl 4-(4-(benzyloxy)benzyl)piperazine-1-carboxylate

• MDL： MFCD32067737
• InChI Key： NAGREEGFKSYVTJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC2C=CC(=CC=2)OCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 382.22564282 g/mol
• Monoisotopic Mass: 382.22564282 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42
• Molecular Weight: 382.5

Additional information on Tert-butyl 4-(4-(benzyloxy)benzyl)piperazine-1-carboxylate

Professional Introduction to Tert-butyl 4-(4-(benzyloxy)benzyl)piperazine-1-carboxylate (CAS No. 77278-84-3)

Tert-butyl 4-(4-(benzyloxy)benzyl)piperazine-1-carboxylate, with the CAS number 77278-84-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine derivative class, which is widely recognized for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a benzyloxy-substituted benzyl moiety, contribute to its distinct chemical properties and reactivity.

In recent years, there has been a growing interest in piperazine derivatives due to their role as key intermediates in the synthesis of various pharmacologically active agents. The Tert-butyl 4-(4-(benzyloxy)benzyl)piperazine-1-carboxylate structure exhibits promising characteristics that make it valuable in medicinal chemistry. Specifically, the tert-butyl group enhances the lipophilicity of the molecule, while the benzyloxy-substituted benzyl part introduces additional functionalization possibilities, allowing for further derivatization and customization.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) drugs. Piperazine derivatives have been extensively studied for their ability to interact with various neurotransmitter receptors, including serotonin and dopamine receptors. The specific arrangement of atoms in Tert-butyl 4-(4-(benzyloxy)benzyl)piperazine-1-carboxylate may facilitate selective binding to these receptors, making it a candidate for treating neurological disorders such as depression, anxiety, and schizophrenia.

Recent advancements in computational chemistry and molecular modeling have further illuminated the therapeutic potential of this compound. Studies have demonstrated that the structural features of Tert-butyl 4-(4-(benzyloxy)benzyl)piperazine-1-carboxylate can be optimized to enhance binding affinity and reduce side effects. For instance, modifications to the benzyloxy group can alter the pharmacokinetic profile of the molecule, potentially leading to improved bioavailability and reduced toxicity.

The synthesis of Tert-butyl 4-(4-(benzyloxy)benzyl)piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group at the piperazine ring enhances stability, while the benzyloxy-substituted benzyl moiety provides a versatile platform for further chemical modifications. Researchers have employed various synthetic strategies, including nucleophilic substitution reactions and palladium-catalyzed cross-coupling reactions, to achieve high yields and purity of the final product.

From a regulatory perspective, Tert-butyl 4-(4-(benzyloxy)benzyl)piperazine-1-carboxylate is subject to standard Good Manufacturing Practices (GMP) and quality control measures to ensure consistency and safety. Pharmaceutical companies must adhere to stringent guidelines when handling and producing this compound, particularly in clinical trial settings. The compound's stability under various storage conditions is also a critical consideration, as it can impact its efficacy and shelf life.

The role of Tert-butyl 4-(4-(benzyloxy)benzyl)piperazine-1-carboxylate in drug discovery extends beyond CNS applications. Emerging research suggests that this compound may have utility in treating inflammatory diseases by modulating immune responses. The piperazine core structure is known to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory pathways. By targeting these enzymes, Tert-butyl 4-(4-(benzyloxy)benzyl)piperazine-1-carboxylate could potentially reduce inflammation and alleviate symptoms associated with conditions like rheumatoid arthritis.

In conclusion, Tert-butyl 4-(4-(benzyloxy)benzyl)piperazine-1-carboxylate (CAS No. 77278-84-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and therapeutic potential. Its application in developing CNS drugs and addressing inflammatory diseases underscores its importance in modern medicine. As research continues to uncover new ways to leverage this compound's capabilities, it is likely to play an increasingly vital role in future drug development efforts.